4-Isopropyl-3-nitrobenzoic acid
4-Isopropyl-3-nitrobenzoic acid
Brand Name:
Vulcanchem
CAS No.:
174482-81-6
VCID:
VC20942073
InChI:
InChI=1S/C10H11NO4/c1-6(2)8-4-3-7(10(12)13)5-9(8)11(14)15/h3-6H,1-2H3,(H,12,13)
SMILES:
CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-]
Molecular Formula:
C10H11NO4
Molecular Weight:
209.2 g/mol
4-Isopropyl-3-nitrobenzoic acid
CAS No.: 174482-81-6
Cat. No.: VC20942073
Molecular Formula: C10H11NO4
Molecular Weight: 209.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 174482-81-6 |
|---|---|
| Molecular Formula | C10H11NO4 |
| Molecular Weight | 209.2 g/mol |
| IUPAC Name | 3-nitro-4-propan-2-ylbenzoic acid |
| Standard InChI | InChI=1S/C10H11NO4/c1-6(2)8-4-3-7(10(12)13)5-9(8)11(14)15/h3-6H,1-2H3,(H,12,13) |
| Standard InChI Key | MHMBAGATQNUECC-UHFFFAOYSA-N |
| SMILES | CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
| Canonical SMILES | CC(C)C1=C(C=C(C=C1)C(=O)O)[N+](=O)[O-] |
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